(6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol
• IUPAC Name: (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C21H15ClN2O2/c1-13-10-11-19(16(22)12-13)26-21-14-6-2-4-8-17(14)23-20(24-21)15-7-3-5-9-18(15)25/h2-12,23H,1H3/b20-15+
• InChI Key: YOOYWLQODOYGKH-HMMYKYKNSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)OC2=N/C(=C/3\C=CC=CC3=O)/NC4=CC=CC=C42)Cl
• SMILES: CC1=CC(=C(C=C1)OC2=NC(=C3C=CC=CC3=O)NC4=CC=CC=C42)Cl

Description

(6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one, also known as CHQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CHQ belongs to the quinazoline family of compounds and has been shown to exhibit various biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is not fully understood. However, it has been suggested that (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one exerts its biological activities by targeting various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
(6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been shown to exhibit various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the viral load of the Zika virus. (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has also been found to have antioxidant activity and to inhibit the activity of enzymes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one for lab experiments is its broad range of biological activities, which makes it a valuable tool for studying various cellular processes. Additionally, (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is relatively easy to synthesize and can be obtained in moderate yields. However, one of the main limitations of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one. One area of interest is the development of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one as a therapeutic agent for various diseases, including cancer, inflammatory disorders, and viral infections. Additionally, the mechanism of action of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one needs to be further elucidated to fully understand its biological activities and potential therapeutic applications.

Synthesis Methods

The synthesis of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one involves the reaction of 2-chloro-4-methylphenol with 2-aminobenzonitrile in the presence of potassium carbonate and copper(I) iodide, followed by the reaction of the resulting intermediate with cyclohexane-1,3-dione. The yield of (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one obtained through this method is around 40%.

Scientific Research Applications

(6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, lung, and colon cancer. (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, (6E)-6-[4-(2-chloro-4-methylphenoxy)-1H-quinazolin-2-ylidene]cyclohexa-2,4-dien-1-one has been shown to have antiviral activity against the Zika virus by inhibiting viral replication.